![molecular formula C7H8BrNOS B2551199 S-Methyl-S-(2-bromophenyl)sulfoximine CAS No. 833459-47-5](/img/structure/B2551199.png)
S-Methyl-S-(2-bromophenyl)sulfoximine
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Overview
Description
S-Methyl-S-(2-bromophenyl)sulfoximine (MBSO) is an organosulfur compound that has been studied for its various uses in scientific research. It is a colorless solid that has been used as a reagent in organic synthesis and has been explored for its potential applications in pharmacology and biochemistry.
Scientific Research Applications
Synthesis and Chemical Modification
S-Methyl-S-(2-bromophenyl)sulfoximine has been studied in the context of chemical synthesis and modification. Cho, Okamura, and Bolm (2005) detailed its asymmetric synthesis and modification, starting from p-bromophenyl menthyl sulfinate. This process involves substitution reactions and stereospecific imination, leading to enantiopure compounds. The research also demonstrated the utility of palladium-catalyzed coupling reactions (such as Buchwald/Hartwig, Suzuki, and Stille reactions) for varying the sulfoximine aryl group, a normally challenging task. This versatility was showcased in the synthesis of a pseudotripeptide incorporating a p-morpholino-substituted derivative of the sulfoximine, underlining the compound's utility in complex organic synthesis (Cho, Okamura, & Bolm, 2005).
Synthesis of N-Arylated Sulfoximines
Bolm and Hildebrand (2000) explored the synthesis of various N-arylated sulfoximines using a direct palladium-catalyzed cross-coupling strategy. This method was effective with aryl bromides, showing high yields, and demonstrated stereospecificity in the reaction process. Such developments in the synthesis of sulfoximines are significant for creating compounds with potential applications in medicinal chemistry and material science (Bolm & Hildebrand, 2000).
Formation of Benzothiazines and Benzoisothiazoles
Harmata et al. (2005) investigated the reaction of S-2-bromophenyl-S-methylsulfoximine with terminal alkynes in the presence of a palladium catalyst. This reaction resulted in the formation of both 1,2-benzothiazines and 1,2-benzoisothiazoles, demonstrating the compound's utility in synthesizing heterocyclic compounds. The preference for the formation of these compounds varied with the type of alkyne used, providing insights into the reactivity and selectivity of these chemical processes (Harmata et al., 2005).
Directed Halogenation and Functionalization
Rit et al. (2014) researched the use of S-methyl-S-2-pyridyl-sulfoximine (MPyS) in directing bromination and chlorination of primary β-C(sp3)-H bonds. Their study showed that under the influence of N-Br/Cl-phthalimides and a Pd(II)-catalyst, MPyS could guide the halogenation and subsequent acetoxylation of α-dimethyl MPyS-N-amides. This highlights the potential of sulfoximines as directing groups in functionalization reactions, contributing to synthetic strategies in organic chemistry (Rit et al., 2014).
Future Directions
Sulfoximines, including S-Methyl-S-(2-bromophenyl)sulfoximine, have attracted considerable attention over the past several decades due to their attractive properties for drug and crop protection chemistry . They offer metabolic stability, hydrogen-bond donor/acceptor capabilities, and structural diversity . Future research may focus on further exploring these properties and developing new applications for sulfoximines .
Mechanism of Action
Target of Action
S-Methyl-S-(2-bromophenyl)sulfoximine is a sulfoximine derivative, similar to Methionine sulfoximine (MSO), which is known to be an irreversible glutamine synthetase inhibitor . Glutamine synthetase is a key enzyme in the metabolism of nitrogen by catalyzing the condensation of glutamate and ammonia to form glutamine. Therefore, the primary target of this compound is likely to be glutamine synthetase.
Mode of Action
Based on its structural similarity to mso, it can be inferred that this compound might also act as an inhibitor of glutamine synthetase . MSO is phosphorylated by glutamine synthetase, and the resulting product acts as a transition state analog that is unable to diffuse from the active site, thereby inhibiting the enzyme . It is plausible that this compound might interact with its targets in a similar manner.
Biochemical Pathways
The inhibition of glutamine synthetase by this compound could affect the glutamine synthesis pathway, leading to a decrease in the production of glutamine. This could potentially disrupt nitrogen metabolism within the cell . The exact downstream effects would depend on the specific cellular context and the role of glutamine in those cells.
Result of Action
The molecular and cellular effects of this compound’s action would likely be related to its inhibition of glutamine synthetase. This could lead to a decrease in glutamine levels, potentially affecting various cellular processes that depend on glutamine, such as protein synthesis and energy production .
Properties
IUPAC Name |
(2-bromophenyl)-imino-methyl-oxo-λ6-sulfane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNOS/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5,9H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQOLYXWOVMNOER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=N)(=O)C1=CC=CC=C1Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
833459-47-5 |
Source
|
Record name | (2-bromophenyl)(imino)methyl-lambda6-sulfanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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